Cas no 153967-93-2 (5-Isobenzofurancarbonylchloride, 1,3-dihydro-)
153967-93-2 structure
Product Name:5-Isobenzofurancarbonylchloride, 1,3-dihydro-
CAS No:153967-93-2
MF:C9H7ClO2
MW:182.60368180275
CID:106407
PubChem ID:45081521
Update Time:2025-04-18
5-Isobenzofurancarbonylchloride, 1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobenzofurancarbonylchloride, 1,3-dihydro-
- 1,3-dihydro-2-benzofuran-5-carbonyl chloride
- 5-Isobenzofurancarbonyl chloride, 1,3-dihydro- (9CI)
- 1,3-Dihydroisobenzofuran-5-carbonyl chloride
- 153967-93-2
- DTXSID60664662
- SCHEMBL2117814
- AKOS013054566
-
- Inchi： 1S/C9H7ClO2/c10-9(11)6-1-2-7-4-12-5-8(7)3-6/h1-3H,4-5H2
- InChI Key： WRKOBMBGBKOFLQ-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC2COCC=2C=1)=O
Computed Properties
- Exact Mass: 182.01351
- Monoisotopic Mass: 182.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
5-Isobenzofurancarbonylchloride, 1,3-dihydro- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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